3-Methyl-1-(1-(3,4,5-triethoxybenzoyl)piperidin-4-yl)imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Methyl-1-(1-(3,4,5-triethoxybenzoyl)piperidin-4-yl)imidazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Hypoglycemic Activity
Research on imidazopyridine thiazolidine-2,4-diones, which share structural motifs with the queried compound, has demonstrated significant hypoglycemic activity. These compounds were synthesized and evaluated for their effect on insulin-induced adipocyte differentiation and hypoglycemic activity in vivo. Structural analogues of rosiglitazone, a known hypoglycemic compound, were explored, with specific derivatives showing promise for further clinical studies (Oguchi et al., 2000).
Antimicrobial and Antifungal Activities
A series of thiazolidine-2,4-diones demonstrated notable in vitro antibacterial activity against gram-positive bacteria and exhibited significant antifungal activity. This research underscores the potential of thiazolidine derivatives in developing new antimicrobial agents (Prakash et al., 2011).
Chemosensitization of Antibiotic Resistance
Derivatives of imidazolidine-4-one were evaluated for their ability to enhance the efficacy of antibiotics against methicillin-resistant Staphylococcus aureus (MRSA), providing a strategy to combat antibiotic resistance. This research highlights the chemosensitizing properties of imidazolidine derivatives, offering a novel approach to restoring antibiotic effectiveness in resistant bacterial strains (Matys et al., 2015).
Anticancer Activity
Novel analogs of imidazolidin-2,4-diones were synthesized and screened for their cytotoxicity against human tumor cell lines. Certain derivatives exhibited potent growth inhibition, particularly against melanoma and ovarian cancer cells, suggesting the potential of these compounds in anticancer therapy (Penthala et al., 2011).
properties
IUPAC Name |
3-methyl-1-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N3O6/c1-5-29-17-12-15(13-18(30-6-2)20(17)31-7-3)21(27)24-10-8-16(9-11-24)25-14-19(26)23(4)22(25)28/h12-13,16H,5-11,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLYFMGJJOITOSV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)N2CCC(CC2)N3CC(=O)N(C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.